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Compound of Interest

Compound Name: Cerium--nickel (1/4)

Cat. No.: B15435425

For Researchers, Scientists, and Drug Development Professionals

The Cerium-Nickel (Ce-Ni) binary system is of significant interest due to the diverse magnetic
and structural properties of its intermetallic compounds. A thorough understanding of its phase
diagram is crucial for the development of new materials with tailored functionalities. This guide
provides an objective comparison of the experimental techniques used to verify the Ce-Ni
phase diagram, supported by key experimental data from various studies. While a specific
"CeNi4" phase is not reported as a stable compound in the assessed Ce-Ni binary system, this
guide focuses on the established intermetallic phases and the methodologies for their
characterization.

Data Presentation

The experimental verification of the Ce-Ni phase diagram involves determining the transition
temperatures, compositions, and crystal structures of the various phases. The following tables
summarize the quantitative data for the established intermetallic compounds in the Ce-Ni

system.

Table 1: Invariant Reactions in the Ce-Ni Binary System
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Reaction Temperature (°C) Composition (at. % Ni)
L « (yCe) + Ce7Ni3 445 18.0
L + CeNi <« Ce7Ni3 485 30.0
L ~ CeNi + CeNi2 640 58.0
L + CeNi3 ~ CeNi2 780 69.0
L + Ce2Ni7 -~ CeNi3 980 76.5
L + CeNi5 « Ce2Ni7 1040 81.0
L « CeNi5 + (Ni) 1290 87.5

Table 2: Crystallographic Data of Intermetallic Compounds in the Ce-Ni System

Phase Pearson Symbol Space Group Prototype
Ce7Ni3 hP20 P63/mcm Th7Fe3
CeNi oC8 Cmcm CrB

CeNi2 cF24 Fd-3m Cu2Mg
CeNi3 hP24 P63/mmc CeNi3
Ce2Ni7 hR36 R-3m Ce2Ni7
CeNi5 hP6 P6/mmm CaCu5

Experimental Protocols

The determination of the Ce-Ni phase diagram relies on a combination of experimental

techniques to identify phase boundaries and characterize the crystal structures of the

constituent phases.

1. Sample Preparation:

e Arc Melting: High-purity Cerium (Ce) and Nickel (Ni) are weighed in the desired atomic

ratios. The elements are then melted together in an arc furnace under an inert argon
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atmosphere to prevent oxidation. To ensure homogeneity, the resulting alloy buttons are
typically flipped and re-melted several times.

e Annealing: The as-cast alloys are sealed in quartz tubes under a partial pressure of argon
and annealed at specific temperatures for extended periods (e.g., several hundred hours).
This process allows the alloys to reach thermodynamic equilibrium. Following annealing, the
samples are quenched in cold water to retain the high-temperature phase structure.

2. Differential Thermal Analysis (DTA):

DTA is employed to determine the temperatures of phase transitions (e.g., solidus, liquidus,
eutectic, and peritectic reactions).

« A small piece of the annealed alloy is placed in a sample crucible, with an inert reference
material (e.g., Al203) in a reference crucible.

e The sample and reference are heated and cooled at a controlled rate in an inert atmosphere.

o The temperature difference between the sample and the reference is recorded as a function
of temperature.

o Endothermic or exothermic peaks in the DTA curve indicate phase transformations.

3. X-ray Diffraction (XRD):

XRD is used for phase identification and the determination of crystal structures.

e The annealed and quenched samples are ground into a fine powder.

e The powder is placed in a sample holder and irradiated with a monochromatic X-ray beam.
e The intensity of the diffracted X-rays is measured as a function of the diffraction angle (26).

e The resulting diffraction pattern is a fingerprint of the phases present in the sample. By
comparing the pattern to databases (e.g., the Powder Diffraction File), the phases can be
identified.
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» Rietveld refinement of the XRD data can be used to determine the lattice parameters and
crystal structure of each phase.

4. Electron Probe Microanalysis (EPMA):

EPMA is utilized to determine the chemical composition of the individual phases within the
microstructure of the alloys.

The annealed samples are mounted in a resin, polished to a mirror finish, and coated with a
thin layer of conductive material (e.g., carbon).

e The sample is bombarded with a focused beam of high-energy electrons.

o The characteristic X-rays emitted from the sample are analyzed by wavelength-dispersive
spectrometers (WDS) to quantitatively determine the elemental composition of micrometer-
sized volumes.

e This technique is crucial for determining the solid solubility limits and the compositions of
phases involved in multiphase equilibria.

Mandatory Visualization

The following diagram illustrates the general experimental workflow for the verification of a
binary phase diagram, such as the Ce-Ni system.
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Caption: Experimental workflow for Ce-Ni phase diagram determination.

« To cite this document: BenchChem. [A Guide to the Experimental Verification of the Ce-Ni
Binary Phase Diagram]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15435425#experimental-verification-of-ceni4-phase-

diagram]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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